Cas no 478081-54-8 (4-Amino-5-benzoyl-2-(4-methoxybenzyl)sulfanyl-3-thiophenecarbonitrile)

• Product Name: 4-Amino-5-benzoyl-2-(4-methoxybenzyl)sulfanyl-3-thiophenecarbonitrile
• CAS No: 478081-54-8
• MDL: MFCD02082259
• CID: 4653722
• Update Time: 2025-08-03

4-Amino-5-benzoyl-2-(4-methoxybenzyl)sulfanyl-3-thiophenecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-AMINO-5-BENZOYL-2-[(4-METHOXYBENZYL)SULFANYL]-3-THIOPHENECARBONITRILE
• 4-Amino-5-benzoyl-2-(4-methoxybenzyl)sulfanyl-3-thiophenecarbonitrile

• MDL： MFCD02082259

Additional information on 4-Amino-5-benzoyl-2-(4-methoxybenzyl)sulfanyl-3-thiophenecarbonitrile

Introduction to 4-Amino-5-benzoyl-2-(4-methoxybenzyl)sulfanyl-3-thiophenecarbonitrile (CAS No. 478081-54-8)

4-Amino-5-benzoyl-2-(4-methoxybenzyl)sulfanyl-3-thiophenecarbonitrile, identified by its CAS number 478081-54-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of thiophene derivatives, which are widely recognized for their diverse biological activities and potential applications in drug development. The structural features of this molecule, including its amino, benzoyl, sulfanyl, and nitrile functional groups, contribute to its unique chemical properties and make it a valuable scaffold for further chemical modifications and biological evaluations.

The synthesis and characterization of 4-Amino-5-benzoyl-2-(4-methoxybenzyl)sulfanyl-3-thiophenecarbonitrile involve sophisticated organic reactions that highlight the expertise required in modern synthetic chemistry. The presence of multiple reactive sites in the molecule allows for a wide range of chemical transformations, enabling researchers to explore its potential as a precursor for more complex pharmacophores. This flexibility is particularly advantageous in drug discovery pipelines, where the ability to modify molecular structure is crucial for optimizing potency, selectivity, and pharmacokinetic profiles.

In recent years, there has been a growing interest in thiophene-based compounds due to their demonstrated efficacy in various therapeutic areas. Studies have shown that thiophenes can exhibit antimicrobial, anti-inflammatory, and anticancer properties, making them attractive candidates for further development. The specific arrangement of functional groups in 4-Amino-5-benzoyl-2-(4-methoxybenzyl)sulfanyl-3-thiophenecarbonitrile may contribute to its unique biological activity, which is an area of active investigation by research teams worldwide.

One of the most compelling aspects of this compound is its potential as a building block for the development of novel therapeutics. The combination of an amino group, a benzoyl group, a sulfanyl group, and a nitrile group creates a rich chemical environment that can be exploited for designing molecules with enhanced biological activity. For instance, the amino group can serve as a site for further functionalization via coupling reactions, while the nitrile group can undergo hydrolysis to form carboxylic acids or amidation reactions to introduce additional pharmacological properties.

The benzoyl and sulfanyl groups provide stability to the molecular framework while also contributing to hydrophobic interactions with biological targets. These features are particularly important in drug design, where molecular interactions with proteins or nucleic acids must be carefully balanced to achieve the desired therapeutic effect. The methoxybenzyl moiety further enhances the compound's complexity and may influence its solubility and metabolic stability, factors that are critical for drug candidate optimization.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules like 4-Amino-5-benzoyl-2-(4-methoxybenzyl)sulfanyl-3-thiophenecarbonitrile with greater accuracy before conducting expensive wet-lab experiments. Molecular docking studies have shown that this compound may interact with various enzymes and receptors involved in disease pathways, suggesting its potential as an inhibitor or modulator. These computational insights have guided experimental efforts and helped prioritize compounds for further validation.

In clinical research settings, derivatives of thiophene-based compounds have been explored for their potential therapeutic benefits. While 4-Amino-5-benzoyl-2-(4-methoxybenzyl)sulfanyl-3-thiophenecarbonitrile itself may not be directly used as a drug candidate at this time, its structural analogs have shown promise in preclinical studies. These findings underscore the importance of continued research into thiophene derivatives and highlight the need for innovative synthetic strategies to uncover new biologically active molecules.

The role of CAS No. 478081-54-8 in academic and industrial research cannot be overstated. It serves as a reference point for scientists studying related compounds and provides a foundation for understanding the structural-functional relationships within thiophene derivatives. As synthetic methodologies evolve, new derivatives of this compound are likely to be synthesized, expanding the chemical space available for drug discovery.

The future prospects for 4-Amino-5-benzoyl-2-(4-methoxybenzyl)sulfanyl-3-thiophenecarbonitrile are bright, with ongoing studies aimed at elucidating its full potential. Researchers are exploring various synthetic routes to improve yield and purity while also investigating new ways to functionalize the molecule for enhanced biological activity. Collaborative efforts between academia and industry will be crucial in translating these findings into tangible therapeutic advances.

In conclusion, 4-Amino-5-benzoyl-2-(4-methoxybenzyl)sulfanyl-3-thiophenecarbonitrile (CAS No. 478081-54-8) represents an exciting opportunity for innovation in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable asset in the search for novel therapeutics. As research progresses，this compound will continue to play a significant role in advancing our understanding of medicinal chemistry and contributing to the development of next-generation drugs.